3-((3-fluorobenzyl)thio)-5-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

• IUPAC Name: 3-[(3-fluorophenyl)methylsulfanyl]-5-phenyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• InChI: InChI=1S/C18H13FN4OS/c19-14-8-4-5-12(9-14)11-25-18-22-21-17-20-16(24)10-15(23(17)18)13-6-2-1-3-7-13/h1-10H,11H2,(H,20,21,24)
• InChI Key: JTLLTWRXBLNOFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)NC3=NN=C(N23)SCC4=CC(=CC=C4)F
• Molecular Formula: C18H13FN4OS
• Molecular Weight: 352.4 g/mol
• CAS No.: 895002-77-4

Description

3-((3-fluorobenzyl)thio)-5-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C18H13FN4OS and its molecular weight is 352.39. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

Several studies have demonstrated the potential of 3-((3-fluorobenzyl)thio)-5-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one derivatives in antimicrobial applications. For instance, Farghaly and Hassaneen (2013) synthesized new derivatives of pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidin-5-one, which exhibited significant antimicrobial activities against a range of microorganisms, including bacteria and fungi (Farghaly & Hassaneen, 2013). Similarly, Suresh, Lavanya, and Rao (2016) reported the synthesis of novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives, which demonstrated significant antibacterial and antifungal activity (Suresh, Lavanya, & Rao, 2016).

Antitumor Activity

The derivatives of this compound have also been investigated for their antitumor properties. Becan and Wagner (2008) synthesized new derivatives of 3-phenylthiazolo[4,5-d]pyrimidine-2-thiones, some of which were selected by the U.S. National Cancer Institute for in vitro antitumor screening. Two compounds in particular showed promising activity against human tumor cell lines (Becan & Wagner, 2008). Another study by Lauria et al. (2013) found that new annelated thieno[3,2-d][1,2,3]triazolo[1,5-a]pyrimidines exhibited strong antiproliferative activity at nanomolar concentrations, underscoring their potential as antitumor agents (Lauria et al., 2013).

Anticonvulsant and Antidepressant Activities

Research by Zhang et al. (2016) indicates that pyrido[2,3-d]pyrimidine derivatives, closely related to the compound , have potential as anticonvulsants and antidepressants. Some compounds exhibited greater anticonvulsant activity than the reference drug, carbamazepine, and significant antidepressant properties (Zhang et al., 2016).

Synthesis and Structural Analysis

The chemical synthesis and structural analysis of similar compounds have been extensively studied. Lahmidi et al. (2019) conducted a comprehensive study on the synthesis, crystal structure, and spectroscopic characterization of ethyl 2-(4-vinylbenzyl)-2-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-3-(4-vinylphenyl)propanoate, shedding light on the structural intricacies of such compounds (Lahmidi et al., 2019).